Cas no 2228090-97-7 (methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate
• CAS No: 2228090-97-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6079442
• PubChem ID: 146155515
• Update Time: 2025-10-29

methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate
• EN300-1817979
• 2228090-97-7

• Inchi： 1S/C13H16N2O2/c1-13(2,11(15)12(16)17-3)10-6-4-9(8-14)5-7-10/h4-7,11H,15H2,1-3H3
• InChI Key： PTLUNDVURQDTJB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate (CAS No. 2228090-97-7)

Methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate (CAS No. 2228090-97-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in various biochemical pathways and drug development processes. The presence of both amino and cyano functional groups, along with its specific aliphatic side chain, makes it a subject of interest for synthetic chemists and biologists exploring novel molecular interactions.

The chemical structure of methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate consists of a butanoic acid derivative with an amino group at the second carbon and a cyano-substituted phenyl ring at the third carbon. This configuration imparts distinct reactivity and binding properties, which are crucial for its potential role in medicinal chemistry. The compound’s molecular formula can be represented as C₁₂H₁₃N₂O₂, reflecting its composition and the types of atoms it contains.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug discovery. Compounds like methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate are often explored for their ability to interact with biological targets in unique ways. The cyano group, in particular, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be leveraged in the design of enzyme inhibitors or receptor modulators.

One of the most compelling aspects of studying methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate is its potential role in modulating inflammatory pathways. Emerging research suggests that certain structural motifs similar to this compound may influence the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the production of pro-inflammatory mediators. By targeting these enzymes, researchers aim to develop novel therapeutics that could offer alternatives to existing treatments.

The synthesis of methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group, for instance, typically requires careful handling to prevent unwanted side reactions. Advances in catalytic methods have made it possible to achieve higher yields and purities, enabling more efficient exploration of its biological properties.

Recent studies have also highlighted the importance of computational modeling in understanding the behavior of complex molecules like methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how this compound might interact with biological targets at the atomic level. These computational approaches are increasingly being integrated into drug discovery pipelines, complementing experimental efforts and accelerating the identification of promising candidates.

The pharmacological potential of methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate extends beyond inflammation modulation. Its structural features also make it a viable candidate for exploring interactions with neurotransmitter receptors. For instance, analogs with similar backbone structures have been investigated for their effects on serotonin and dopamine pathways, which are implicated in conditions such as depression and neurodegenerative diseases.

In conclusion, methyl 2-amino-3-(4-cyanophenyl)-3-methylbutanoate represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural attributes, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing new therapeutic strategies. As research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in the quest for innovative treatments across multiple disease areas.